Cas no 154321-18-3 (Phosphonic acid, [(6-bromo-3-pyridinyl)methyl]-, diethyl ester (9CI))

• Product Name: Phosphonic acid, [(6-bromo-3-pyridinyl)methyl]-, diethyl ester (9CI)
• CAS No: 154321-18-3
• MF: C₁₀H₁₅BrNO₃P
• MW: 308.108762979507
• MDL: MFCD32696422
• CID: 4781787
• Update Time: 2025-05-19

Phosphonic acid, [(6-bromo-3-pyridinyl)methyl]-, diethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(6-bromo-3-pyridinyl)methyl]-, diethyl ester (9CI)

• MDL： MFCD32696422
• Inchi： 1S/C10H15BrNO3P/c1-3-14-16(13,15-4-2)8-9-5-6-10(11)12-7-9/h5-7H,3-4,8H2,1-2H3
• InChI Key： BVLUULQBRGYXCV-UHFFFAOYSA-N
• SMILES： C(P(=O)(OCC)OCC)C1=CC=C(Br)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on Phosphonic acid, [(6-bromo-3-pyridinyl)methyl]-, diethyl ester (9CI)

Comprehensive Analysis of Phosphonic acid, [(6-bromo-3-pyridinyl)methyl]-, diethyl ester (9CI) (CAS No. 154321-18-3)

The compound Phosphonic acid, [(6-bromo-3-pyridinyl)methyl]-, diethyl ester (9CI), identified by its CAS No. 154321-18-3, is a specialized organophosphorus derivative with significant applications in agrochemical and pharmaceutical research. Its molecular structure integrates a 6-bromo-3-pyridinyl moiety, which enhances its reactivity and binding affinity in biological systems. This article delves into its properties, synthesis, and emerging applications, addressing trending queries such as "eco-friendly phosphonate derivatives" and "pyridine-based intermediates in drug discovery."

Chemically, this compound belongs to the class of diethyl phosphonates, characterized by their P=O and P-C bonds. The presence of the bromopyridinyl group makes it a versatile intermediate for cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig protocols. Researchers frequently search for "halogenated pyridine phosphonates" due to their role in designing kinase inhibitors and antimicrobial agents. The esterification of the phosphonic acid group improves lipid solubility, a critical factor in drug bioavailability.

Recent studies highlight its potential in sustainable agriculture as a precursor for biodegradable chelating agents. With growing interest in "green chemistry alternatives," modifications of 154321-18-3 have been explored to reduce environmental persistence while maintaining efficacy. Analytical techniques like HPLC-MS and NMR confirm its high purity (>98%), a key concern for industries prioritizing "high-yield synthetic routes."

From a commercial perspective, demand for CAS 154321-18-3 aligns with advancements in "crop protection chemicals" and "metal-organic frameworks (MOFs)." Its bromine atom facilitates further functionalization, making it valuable for constructing MOF ligands. Regulatory-compliant synthesis methods are emphasized, addressing queries like "REACH-compliant phosphonates." Storage recommendations typically include inert atmospheres to prevent hydrolysis, a detail often searched alongside "stability of phosphonic esters."

In conclusion, Phosphonic acid, [(6-bromo-3-pyridinyl)methyl]-, diethyl ester (9CI) exemplifies the intersection of agrochemical innovation and pharmaceutical design. Its adaptability to modern "catalytic asymmetric synthesis" and "precision farming" trends ensures sustained relevance. Future research may focus on derivatization for RNA-targeting therapeutics, a hotspot in "antisense oligonucleotide development."